Cas no 2137630-03-4 (Butanamide, 4,4-dichloro-N-propyl-)

• Product Name: Butanamide, 4,4-dichloro-N-propyl-
• CAS No: 2137630-03-4
• MF: C₇H₁₃Cl₂NO
• MW: 198.090220212936
• CID: 5268948
• Update Time: 2025-10-31

Butanamide, 4,4-dichloro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 4,4-dichloro-N-propylbutanamide
• Butanamide, 4,4-dichloro-N-propyl-

• Inchi： 1S/C7H13Cl2NO/c1-2-5-10-7(11)4-3-6(8)9/h6H,2-5H2,1H3,(H,10,11)
• InChI Key： HPRSOZCIMYLLKA-UHFFFAOYSA-N
• SMILES： ClC(CCC(NCCC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on Butanamide, 4,4-dichloro-N-propyl-

Butanamide, 4,4-dichloro-N-propyl- (CAS No. 2137630-03-4): An Overview

Butanamide, 4,4-dichloro-N-propyl- (CAS No. 2137630-03-4) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific and industrial processes. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Butanamide, 4,4-dichloro-N-propyl-.

Chemical Structure and Properties

Butanamide, 4,4-dichloro-N-propyl- is a derivative of butanamide with the molecular formula C₇H₁₂Cl₂N. The compound features a butanamide backbone with two chlorine atoms at the 4-position and a propyl group attached to the nitrogen atom. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both fundamental and applied research.

The presence of the dichloro substituents on the butanamide backbone significantly affects the compound's reactivity and stability. These chlorine atoms can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. Additionally, the propyl group attached to the nitrogen atom enhances the solubility of the compound in organic solvents, which is beneficial for its use in synthetic chemistry and pharmaceutical applications.

Synthesis Methods

The synthesis of Butanamide, 4,4-dichloro-N-propyl- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4,4-dichlorobutanoyl chloride with propylamine. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the condensation of 4,4-dichlorobutanoyl chloride with propylamine in the presence of a base such as triethylamine.

A more recent and environmentally friendly method involves the use of green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to produce Butanamide, 4,4-dichloro-N-propyl-. This method not only reduces reaction times but also minimizes waste generation and energy consumption.

Applications in Pharmaceutical Research

Butanamide, 4,4-dichloro-N-propyl- has shown promise in various pharmaceutical applications due to its unique chemical properties. One area of interest is its potential as a lead compound for drug discovery. Recent studies have demonstrated that derivatives of this compound exhibit potent biological activities against several disease targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antitumor activity of Butanamide, 4,4-dichloro-N-propyl-. The results showed that this compound effectively inhibited the growth of human cancer cell lines by inducing apoptosis and cell cycle arrest. These findings suggest that Butanamide, 4,4-dichloro-N-propyl- could serve as a valuable starting point for developing novel anticancer drugs.

Beyond cancer research, there is growing interest in exploring the potential of Butanamide, 4,4-dichloro-N-propyl- in other therapeutic areas. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties. In a study published in Bioorganic & Medicinal Chemistry Letters, researchers reported that derivatives of Butanamide, 4,4-dichloro-N-propyl- exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Safety and Environmental Considerations

The safety and environmental impact of chemical compounds are crucial factors to consider during their development and application. While specific data on the toxicity and environmental fate of Butanamide, 4,4-dichloro-N-propyl- are limited, general guidelines for handling chlorinated compounds should be followed to ensure safe use.

In laboratory settings, proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound. Additionally, it is important to store Butanamide, 4,4-dichloro-N-propyl- in well-ventilated areas away from incompatible substances to prevent any potential hazards.

To minimize environmental impact, waste generated from processes involving this compound should be disposed of according to local regulations. Green chemistry principles should also be applied wherever possible to reduce waste generation and energy consumption during synthesis.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on Butanamide, 4,4-dichloro-N-propyl- highlights its potential as a valuable compound in various scientific and industrial applications. Further studies are needed to fully understand its biological activities and optimize its properties for specific uses.

In conclusion, Butanamide, 4,4-dichloro-N-propyl-(CAS No. 2137630-03-4) is a promising compound with unique chemical properties that make it an interesting subject for both fundamental research and practical applications. As new synthesis methods continue to be developed and more data become available on its biological activities,< strong > Butanamide , 4 , 4 -dichloro -N -propyl - strong > is likely to play an increasingly important role in advancing our understanding of chemistry and pharmaceutical science. p > article > response >